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This guide provides a detailed comparison of the brisance of the historical primary explosive,

mercury(II) fulminate (Knallquecksilber), with modern primary explosives, including lead

azide, lead styphnate, and diazodinitrophenol (DDNP). Brisance, the shattering effect of an

explosive, is a critical performance parameter. This document outlines the quantitative data

available, details the experimental protocols for brisance determination, and presents a logical

framework for comparison.

Introduction to Primary Explosives and Brisance
Primary explosives are highly sensitive materials used to initiate less sensitive secondary

explosives.[1] A key characteristic of a primary explosive is its brisance, or shattering power,

which is closely related to its detonation pressure.[2][3] High brisance is crucial for ensuring a

reliable and rapid initiation of the explosive train.[3] Historically, mercury fulminate was a widely

used primary explosive, but it has been largely superseded by more stable, less toxic, and

often more brisant compounds.[4][5]

Comparative Performance Data
The following table summarizes key performance characteristics of mercury fulminate and

selected modern primary explosives. While detonation velocity is a primary indicator of
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performance and is readily available, direct, side-by-side quantitative brisance data from

standardized tests is less common in open literature. The values presented are compiled from

various sources and should be considered in the context of potential variations in experimental

conditions.

Property

Mercury
Fulminate
(Knallquecksil
ber)

Lead Azide
Lead
Styphnate

Diazodinitroph
enol (DDNP)

Chemical

Formula
Hg(CNO)₂ Pb(N₃)₂

C₆H(NO₂)₃(O₂Pb

)
C₆H₂N₄O₅

Density (g/cm³) 4.42 4.71 2.9 - 3.1 1.63

Detonation

Velocity (m/s)
4,250[6] 5,180[6] 5,200[7] 7,100[6]

Brisance (Sand

Crush Test, g)

Data not

available

Data not

available

Data not

available

Data not

available

Brisance (Hess

Test, mm)

Data not

available

Data not

available

Data not

available

Data not

available

Brisance (Plate

Dent Test)

Data not

available

Data not

available

Data not

available

Data not

available

Impact

Sensitivity
High[4] High

Less sensitive

than lead

azide[7]

Less sensitive

than mercury

fulminate[8]

Friction

Sensitivity
High[4] High

Less sensitive

than mercury

fulminate[7]

Much less

sensitive than

mercury

fulminate[8]

Experimental Protocols for Brisance Determination
Standardized tests are essential for quantifying and comparing the brisance of explosives. The

following are detailed methodologies for three common tests.
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Hess Test (Lead Block Compression)
The Hess test measures the crushing effect of an explosive on a lead cylinder.[9]

Apparatus:

A cylindrical lead block, typically 60 mm in height and 40 mm in diameter, placed on a

massive steel base.[9]

A steel disc, 10-30 mm thick, placed on top of the lead cylinder to attenuate the shock wave

pressure.[10]

A 50 g charge of the explosive being tested, with a diameter of 40 mm, is placed on the steel

disc.[10]

Procedure:

The initial height of the lead cylinder is precisely measured.

The explosive charge is placed on the steel disc, which is centered on the lead cylinder.

The explosive is detonated.

The final height of the compressed lead cylinder is measured.

The brisance is expressed as the difference between the initial and final heights of the lead

cylinder in millimeters.[9]

Sand Crush Test
The sand crush test quantifies brisance by measuring the amount of standardized sand that is

crushed by the detonation of an explosive sample.[9]

Apparatus:

A set of standardized sieves for grading the sand.[9]

A robust container (bomb) to hold the sand and the explosive charge.[11]
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A standardized sand, typically Ottawa sand of a specific grain size (e.g., retained on a 30-

mesh sieve).[9][11]

Procedure:

A pre-sifted, known quantity of sand is placed in the container.

A small, known weight of the explosive (e.g., 0.4 g) is placed in the center of the sand.[11]

The explosive is detonated.

The sand is then re-sifted through the same sieve.

The weight of the sand that has been crushed finely enough to pass through the sieve is

measured. This weight, in grams, is a measure of the explosive's brisance.[9]

Plate Dent Test
The plate dent test evaluates the ability of an explosive to create a depression in a

standardized steel plate, which correlates with its detonation pressure and brisance.[12][13]

Apparatus:

A cold-rolled steel witness plate of a specified hardness and dimensions (e.g., 12.7 cm x

12.7 cm x 5.1 cm).[13]

A cylindrical charge of the explosive (e.g., 4.1 cm diameter, 15.2 cm height) is placed

vertically on the center of the plate.[13]

An initiator, such as a detonator, is placed on top of the explosive charge.[14]

Procedure:

The explosive charge is placed on the witness plate.

The charge is initiated.

The depth of the resulting dent in the steel plate is measured using a depth micrometer.[14]

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://scitoys.com/testing_explo.html
http://www.sciencemadness.org/talk/files.php?pid=318458&aid=29687
http://www.sciencemadness.org/talk/files.php?pid=318458&aid=29687
https://scitoys.com/testing_explo.html
https://www.researchgate.net/publication/236411641_Investigating_Explosive_and_Material_Properties_by_Use_of_the_Plate-Dent-Test
https://www.researchgate.net/publication/301239099_Predicting_the_Plate_Dent_Test_Output_in_Order_to_Assess_the_Performance_of_Condensed_High_Explosives
https://www.researchgate.net/publication/301239099_Predicting_the_Plate_Dent_Test_Output_in_Order_to_Assess_the_Performance_of_Condensed_High_Explosives
https://www.researchgate.net/publication/301239099_Predicting_the_Plate_Dent_Test_Output_in_Order_to_Assess_the_Performance_of_Condensed_High_Explosives
https://www.osti.gov/servlets/purl/6742166
https://www.osti.gov/servlets/purl/6742166
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1245868?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The depth of the dent is used as a comparative measure of brisance.[13]

Comparative Analysis Workflow
The following diagram illustrates the logical workflow for comparing the brisance of different

primary explosives.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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